Cas no 55303-99-6 ((+)-Avarone)

• Product Name: (+)-Avarone
• CAS No: 55303-99-6
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 367511
• PubChem ID: 72186
• Update Time: 2025-04-19

(+)-Avarone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-[[(1R,2S,4aS,8aS)-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl]methyl]-
• 2-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]methyl]cyclohexa-2,5-diene-1,4-dione
• avarone
• Avrone
• 2,5-Cyclohexadiene-1,4-dione, 2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-, [1R-(1alpha,2beta,4abeta,8aalpha)]-
• CHEMBL464645
• 2-[[(1R,2S,4aS,8aS)-1,2,3,4,4a,7,8,8a-Octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl]methyl]-2,5-cyclohexadiene-1,4-dione
• 2-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]methyl]-1,4-benzoquinone
• awaron
• ZR36JQ984T
• 55303-99-6
• NSC-607774
• (+)-Avarone
• DTXSID40203851
• 2,5-Cyclohexadiene-1,4-dione, 2-[[(1R,2S,4aS,8aS)-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl]methyl]-
• NSC607774
• SCHEMBL1014559
• VPRHEJGLNUDEEH-LWILDLIXSA-N
• 2,5-Cyclohexadiene-1,4-dione, 2-((1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl)-, (1R-(1-alpha,2-beta,4a-beta,8a-alpha))-
• NSC 607774
• Neoavarone
• Avarone, (+)-
• BRN 1991429
• HY-135771
• CS-0113970

• Inchi： 1S/C21H28O2/c1-14-6-5-7-19-20(14,3)11-10-15(2)21(19,4)13-16-12-17(22)8-9-18(16)23/h6,8-9,12,15,19H,5,7,10-11,13H2,1-4H3/t15-,19+,20+,21+/m0/s1
• InChI Key： VPRHEJGLNUDEEH-LWILDLIXSA-N
• SMILES： O=C1C=CC(C=C1C[C@]1(C)[C@@H](C)CC[C@]2(C)C(C)=CCC[C@@H]12)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.039
• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 150.9°C
• Refractive Index: 1.525
• PSA: 34.14000
• LogP: 4.80970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones